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Compound of Interest

Compound Name: Triclacetamol

Cat. No.: B1615892

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triclacetamol, including its
chemical identity, physicochemical properties, a detailed experimental protocol for its synthesis,
and its proposed mechanism of action.

Chemical Identity

o |[UPAC Name: 2,2,2-trichloro-N-(4-hydroxyphenyl)acetamide[1]

e Synonyms: A variety of synonyms are used to refer to Triclacetamol in literature and
chemical databases. These include:

[¢]

Triclacetamol[1]

o Triclacetamol [INN:DCF][1]

o NSC 50928[1]

o UNII-L56P3532KI[1]

o Aigonyl

o 2,2,2-Trichloro-4'-hydroxyacetanilide

o Acetamide, 2,2,2-trichloro-N-(4-hydroxyphenyl)-
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Physicochemical Properties

The following table summarizes the key physicochemical properties of Triclacetamol.

Property Value Source
Molecular Formula CsHeCIsNO:2

Molecular Weight 254.5 g/mol

Exact Mass 252.946412 Da

CAS Number 6340-87-0

InChl=1S/C8HBCI3NO2/c9-
InChl 8(10,11)7(14)12-5-1-3-6(13)4-
2-5/h1-4,13H,(H,12,14)

NTYKIFFNZLTOFT-

InChlKey
UHFFFAOYSA-N
C1=CC(=CC=C1NC(=0)C(Cl)

SMILES
(cncno

Appearance To be determined

) >98% (or refer to the
Purity

Certificate of Analysis)

Dry, dark and at 0 - 4 °C for
N short term (days to weeks) or
Storage Condition
-20 °C for long term (months to

years).

Experimental Protocol: Synthesis of Triclacetamol

This protocol describes a potential method for the synthesis of Triclacetamol, based on
established procedures for the acylation of p-aminophenol and the synthesis of similar N-
arylacetamides.
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Obijective: To synthesize 2,2,2-trichloro-N-(4-hydroxyphenyl)acetamide (Triclacetamol) from 4-
aminophenol.

Materials:

e 4-Aminophenol

 Trichloroacetyl chloride

o Glacial acetic acid

e Sodium acetate

o Ethanol

o Distilled water

e |ce bath

e Stirring apparatus

« Filtration apparatus (Buchner funnel, filter paper)

o Recrystallization apparatus

Procedure:

 Dissolution of Starting Material: In a flask, dissolve 10 mmol of 4-aminophenol in 50 mL of
glacial acetic acid. Place the flask in an ice bath to cool the solution.

» Acylation Reaction: While stirring the cooled solution, slowly add 12 mmol of trichloroacetyl
chloride portion-wise. Maintain the temperature of the reaction mixture below 10°C during
the addition.

o Precipitation: After the addition of trichloroacetyl chloride is complete, continue stirring the
mixture in the ice bath for 30 minutes. Subsequently, add 50 mL of a saturated sodium
acetate solution to the reaction mixture. A solid precipitate of Triclacetamol should form.
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¢ Isolation and Purification:

o

Collect the crude product by vacuum filtration using a Buchner funnel.

Wash the collected solid with cold water to remove any remaining acetic acid and salts.

[¢]

[¢]

Dry the crude product.

[e]

Recrystallize the dried solid from an appropriate solvent, such as ethanol, to yield purified
Triclacetamol as colorless crystals.

o Characterization: The identity and purity of the synthesized Triclacetamol can be confirmed
using techniques such as melting point determination, FT-IR, *H NMR, and 3C NMR
spectroscopy.

Mechanism of Action

Triclacetamol is a trichloroacetyl derivative of paracetamol and is described as a weak
cyclooxygenase (COX) inhibitor. Its mechanism of action is likely analogous to that of
paracetamol, which involves the inhibition of prostaglandin synthesis. Prostaglandins are key
mediators of pain and fever. The analgesic and antipyretic effects of paracetamol are attributed
to its ability to inhibit COX enzymes, particularly in the central nervous system.

It is hypothesized that paracetamol and its derivatives act as reducing agents on the active
oxidized form of the COX enzyme, converting it back to its resting state, thereby inhibiting its
function. This inhibitory effect is more pronounced in environments with low levels of peroxides,
which may explain the weak anti-inflammatory activity of these compounds in peripheral tissues
where peroxide levels are high.

The proposed signaling pathway for the action of Triclacetamol is depicted in the diagram
below.
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Caption: Proposed mechanism of action for Triclacetamol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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